Cas no 69493-15-8 (2H-Pyran-2-acetic acid, tetrahydro-6-methyl-, methyl ester, trans-)

• Product Name: 2H-Pyran-2-acetic acid, tetrahydro-6-methyl-, methyl ester, trans-
• CAS No: 69493-15-8
• MF: C₉H₁₆O₃
• MW: 172.221543312073
• CID: 391717
• PubChem ID: 11550072
• Update Time: 2025-04-19

2H-Pyran-2-acetic acid, tetrahydro-6-methyl-, methyl ester, trans- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-2-acetic acid, tetrahydro-6-methyl-, methyl ester, trans-
• methyl 2-[(2R,6S)-6-methyloxan-2-yl]acetate
• 69493-15-8
• DTXSID40468387

• Inchi： 1S/C9H16O3/c1-7-4-3-5-8(12-7)6-9(10)11-2/h7-8H,3-6H2,1-2H3/t7-,8+/m0/s1
• InChI Key： MTOWUBNDZFQOBJ-JGVFFNPUSA-N
• SMILES： O1[C@@H](C)CCC[C@@H]1CC(=O)OC

Computed Properties

• Exact Mass: 172.10998
• Monoisotopic Mass: 172.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53